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Compound Name: 1,1,1,3,3-Pentafluoropropane

Cat. No.: B1194520 Get Quote

An In-depth Technical Guide on the Physicochemical Properties of 1,1,1,3,3-
Pentafluoropropane (HFC-245fa)

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,1,1,3,3-Pentafluoropropane, also known as HFC-245fa, is a hydrofluorocarbon with the

chemical formula CF3CH2CHF2.[1] It is a colorless and volatile liquid or gas at room

temperature with a faint ethereal odor.[2] Due to its thermodynamic properties, it has been

utilized as a refrigerant, a blowing agent for foam insulation, and in other industrial applications.

[1][3] Unlike chlorofluorocarbons (CFCs) and hydrochlorofluorocarbons (HCFCs), HFC-245fa

has no ozone depletion potential.[4] This document provides a comprehensive overview of the

core physicochemical properties of 1,1,1,3,3-pentafluoropropane, intended for researchers,

scientists, and professionals in drug development who may encounter or utilize this compound

in their work.

Physicochemical Properties
The key physicochemical properties of 1,1,1,3,3-pentafluoropropane are summarized in the

tables below. These properties are crucial for understanding its behavior in various physical

and chemical processes.
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Property Value Reference

Chemical Name 1,1,1,3,3-Pentafluoropropane [5]

Synonyms HFC-245fa, R-245fa [4]

CAS Number 460-73-1 [6]

Molecular Formula C3H3F5 [6]

Molecular Weight 134.05 g/mol [5]

Appearance Colorless gas or liquid [2]

Odor Faint ethereal [2]

Thermodynamic Properties
Property Value Conditions Reference

Boiling Point 15.3 °C (288.45 K) at 1 atm [7]

Melting Point -103 °C (-153.4 °F) [1]

Critical Temperature Not Available [8]

Vapor Pressure 1,227 hPa at 20 °C (68 °F) [1]

3,882 hPa at 54.4 °C (129.9 °F) [1]

Liquid Density 1.32 g/cm³ at 20 °C (68 °F) [1]

1404.1 kg/m ³ at 0 °C (liquid, 1 bar) [4]

Vapor Density 5.84 kg/m ³ at 15 °C (vapor, 1 bar) [4]

Flash Point None [7]

Autoignition

Temperature
412 °C (773.6 °F) [8]

Transport and Other Properties
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Property Value Conditions Reference

Solubility in Water 0.13 g/L [1]

Dynamic Viscosity

Data available over a

range of temperatures

and pressures

[9]

Vapor Thermal

Conductivity
12.50 mW/m·K at 25 °C [7]

Octanol/Water

Partition Coefficient

(log P)

1.68 [4]

Global Warming

Potential (100-year)
950 [4]

Ozone Depletion

Potential
0 [4]

Experimental Protocols
The determination of the physicochemical properties of 1,1,1,3,3-pentafluoropropane involves

various established experimental techniques. Below are detailed methodologies for key

experiments.

Determination of Vapor Pressure
The vapor pressure of HFC-245fa can be measured using a constant-volume apparatus.[10]

Methodology:

Apparatus Setup: A constant-volume cell of known volume is utilized. The cell is connected

to a pressure transducer and a temperature control system.

Sample Preparation: A sample of high-purity 1,1,1,3,3-pentafluoropropane is introduced

into the evacuated constant-volume cell. The mass of the sample is accurately determined.
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Temperature Control: The temperature of the cell is precisely controlled using a thermostat

bath or a similar device.

Equilibrium: The sample is allowed to reach thermal equilibrium at a set temperature.

Pressure Measurement: The pressure inside the cell is measured using a calibrated

pressure transducer.

Data Collection: The vapor pressure is recorded at various temperatures. The experimental

data can then be fitted to a vapor pressure equation, such as the Antoine or Wagner

equation, to describe the relationship between vapor pressure and temperature.[10][11]

Determination of Liquid Density
The density of liquid HFC-245fa can be measured using a high-pressure vibrating tube

densimeter.[10]

Methodology:

Apparatus: A vibrating tube densimeter is employed. The instrument measures the oscillation

period of a U-shaped tube filled with the sample.

Calibration: The densimeter is calibrated using fluids of known density, such as water and

vacuum, at various temperatures and pressures.

Sample Loading: The liquid sample of 1,1,1,3,3-pentafluoropropane is introduced into the

vibrating tube.

Temperature and Pressure Control: The temperature and pressure of the sample are

controlled and monitored.

Measurement: The oscillation period of the tube is measured, which is directly related to the

density of the fluid.

Data Analysis: The density is calculated from the measured oscillation period using the

calibration data. The experimental results can be correlated with equations of state, such as

the Tait equation.[10]
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Determination of Viscosity
The viscosity of liquid and gaseous HFC-245fa can be determined using a vibrating-wire

viscometer or an oscillating disk viscometer.[9][10]

Methodology (Vibrating-Wire Viscometer):[9]

Apparatus: The viscometer consists of a taut wire that is made to oscillate in the fluid

sample.

Measurement Principle: The viscosity of the fluid is determined from the damping of the

wire's oscillations.

Sample Environment: The sample is maintained at a constant temperature and pressure.

Data Acquisition: The instrument measures the resonance frequency and bandwidth of the

oscillating wire.

Calculation: The viscosity is calculated from these measurements using a theoretical model

that relates the fluid's viscosity and density to the damping of the wire's vibration.

Uncertainty: The combined expanded uncertainty of these results with a level of confidence

of 0.95 (k = 2) is about ± 2.8 %.[12]

Determination of Thermal Conductivity
The thermal conductivity of HFC-245fa can be measured using a transient hot-wire apparatus.

[3][13]

Methodology:[3][14][15]

Apparatus: The instrument consists of two thin platinum wires suspended in the fluid. One

wire acts as a heating element and the other as a temperature sensor.

Measurement Principle: A step voltage is applied to the heating wire, causing its temperature

to rise. The rate of this temperature rise is dependent on the thermal conductivity of the

surrounding fluid.
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Data Collection: The temperature increase of the wire is measured as a function of time.

Calculation: The thermal conductivity is determined by fitting the experimental data to a

theoretical model that describes the transient heat transfer from a line source.

Experimental Range: This method has been used to measure the thermal conductivity of

liquid HFC-245fa over a temperature range of 173–344 K and a pressure range of 0.1–71

MPa.[3] The experimental data reported have an expanded uncertainty of less than 1%.[3]

Visualizations
Molecular Structure and Physicochemical Properties
The following diagram illustrates the relationship between the molecular structure of 1,1,1,3,3-
pentafluoropropane and its key physicochemical properties.
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Molecular Structure

Physicochemical Properties
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Caption: Relationship between molecular structure and properties of HFC-245fa.

Experimental Workflow for Vapor Pressure
Determination
The diagram below outlines a typical experimental workflow for determining the vapor pressure

of a volatile compound like 1,1,1,3,3-pentafluoropropane.
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Caption: Workflow for vapor pressure measurement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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